2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)-N-(o-tolyl)acetamide
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Overview
Description
Scientific Research Applications
- Anti-inflammatory Agents : The compound’s pyrazole moiety suggests potential anti-inflammatory activity. Researchers explore its role in modulating inflammatory pathways, which could lead to novel drug candidates for conditions like arthritis or autoimmune diseases .
- Kinase Inhibitors : The morpholino group may interact with kinases, making this compound relevant for kinase-targeted therapies. Investigating its selectivity and potency against specific kinases is crucial .
- Tyrosine Kinase Inhibition : Given the structural features, this compound might inhibit tyrosine kinases involved in cancer cell proliferation. Researchers study its effects on tumor growth and metastasis .
- Apoptosis Induction : The compound’s impact on apoptosis pathways warrants investigation. It could potentially trigger programmed cell death in cancer cells .
- Transition-Metal-Free Reactions : Researchers explore its utility in transition-metal-free catalytic processes. The acetamide group may participate in C–C bond formation or other transformations .
- Functional Materials : The compound’s unique structure could contribute to functional materials. Researchers investigate its use in organic electronics, sensors, or optoelectronic devices .
- Cellular Imaging Probes : The morpholino group’s potential for cellular uptake makes this compound interesting for designing imaging probes. Researchers explore its fluorescence properties and cellular localization .
- Protein–Ligand Interactions : Investigating how this compound interacts with proteins can provide insights into its biological effects. Techniques like surface plasmon resonance (SPR) or isothermal titration calorimetry (ITC) are useful .
- Pesticide Development : The compound’s aromatic rings and amide functionality suggest potential as a pesticide. Researchers assess its efficacy against pests while considering safety and environmental impact .
Medicinal Chemistry and Drug Development
Cancer Research
Organic Synthesis and Catalysis
Materials Science
Biological Studies
Agrochemicals and Pesticides
Safety and Hazards
Future Directions
properties
IUPAC Name |
2-[4-(3-methoxyphenyl)-3-morpholin-4-ylpyrazol-1-yl]-N-(2-methylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H26N4O3/c1-17-6-3-4-9-21(17)24-22(28)16-27-15-20(18-7-5-8-19(14-18)29-2)23(25-27)26-10-12-30-13-11-26/h3-9,14-15H,10-13,16H2,1-2H3,(H,24,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FDJDFMCDURBNEK-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NC(=O)CN2C=C(C(=N2)N3CCOCC3)C4=CC(=CC=C4)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H26N4O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(4-(3-methoxyphenyl)-3-morpholino-1H-pyrazol-1-yl)-N-(o-tolyl)acetamide |
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